Cas no 955406-45-8 (4,5,6,7-tetrahydro-1H-indazol-7-amine)

4,5,6,7-Tetrahydro-1H-indazol-7-amine is a heterocyclic amine compound featuring a fused indazole core with a saturated cyclohexane ring. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The amine functionality at the 7-position enhances its utility as a building block for further derivatization, enabling the synthesis of more complex molecules. Its rigid yet flexible scaffold offers potential for modulating biological activity, making it valuable in drug discovery. The compound’s stability and well-defined reactivity profile facilitate its use in nucleophilic substitution and condensation reactions. Suitable for controlled functionalization, it serves as a key intermediate in the development of bioactive compounds.
4,5,6,7-tetrahydro-1H-indazol-7-amine structure
955406-45-8 structure
Product Name:4,5,6,7-tetrahydro-1H-indazol-7-amine
CAS No:955406-45-8
MF:C7H11N3
MW:137.182340860367
MDL:MFCD19203300
CID:4667386
Update Time:2025-06-08

4,5,6,7-tetrahydro-1H-indazol-7-amine Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-tetrahydro-1H-indazol-7-amine
    • 4,5,6,7-tetrahydro-2H-indazol-7-amine
    • 1H-Indazol-7-amine, 4,5,6,7-tetrahydro-
    • 4,5,6,7-Tetrahydro-1H-indazol-7-ylamine
    • 4,5,6,7-Tetrahydro-1H-indazol-7-amine (ACI)
    • (4,5,6,7-Tetrahydro-1H-indazol-7-yl)amine
    • MDL: MFCD19203300
    • Inchi: 1S/C7H11N3/c8-6-3-1-2-5-4-9-10-7(5)6/h4,6H,1-3,8H2,(H,9,10)
    • InChI Key: WOALOICTMCSWHN-UHFFFAOYSA-N
    • SMILES: N1NC2C(CCCC=2C=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • XLogP3: -0.1
  • Topological Polar Surface Area: 54.7

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 333.5±30.0 °C at 760 mmHg
  • Flash Point: 181.9±11.8 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4,5,6,7-tetrahydro-1H-indazol-7-amine Security Information

4,5,6,7-tetrahydro-1H-indazol-7-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-10056-1g
4,5,6,7-tetrahydro-1H-indazol-7-amine
955406-45-8 95
1g
$585 2021-05-11
Chemenu
CM237433-1g
4,5,6,7-Tetrahydro-1H-indazol-7-amine
955406-45-8 97%
1g
$791 2021-08-04
Alichem
A269002933-1g
4,5,6,7-Tetrahydro-1h-indazol-7-amine
955406-45-8 95%
1g
$767.25 2023-08-31
Alichem
A269002933-5g
4,5,6,7-Tetrahydro-1h-indazol-7-amine
955406-45-8 95%
5g
$2464.50 2023-08-31
Chemenu
CM237433-1g
4,5,6,7-Tetrahydro-1H-indazol-7-amine
955406-45-8 97%
1g
$976 2024-07-18
abcr
AB478856-250 mg
4,5,6,7-Tetrahydro-1H-indazol-7-amine; .
955406-45-8
250mg
€695.50 2023-06-15
abcr
AB478856-1 g
4,5,6,7-Tetrahydro-1H-indazol-7-amine; .
955406-45-8
1g
€1334.50 2023-06-15
eNovation Chemicals LLC
Y1133322-1g
4,5,6,7-tetrahydro-1H-indazol-7-amine
955406-45-8 95%
1g
$900 2024-07-23
TRC
T658880-50mg
4,5,6,7-Tetrahydro-1H-indazol-7-amine
955406-45-8
50mg
$ 190.00 2023-04-16
TRC
T658880-250mg
4,5,6,7-Tetrahydro-1H-indazol-7-amine
955406-45-8
250mg
$ 873.00 2023-04-16

4,5,6,7-tetrahydro-1H-indazol-7-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Rhodium Solvents: Ethanol ;  48 h, 1000 psi, 120 °C
Reference
Preparation of tetrahydroindazole lactam derivatives as inhibitors of 11-beta-hydroxysteroid dehydrogenase 1
, World Intellectual Property Organization, , ,

4,5,6,7-tetrahydro-1H-indazol-7-amine Raw materials

4,5,6,7-tetrahydro-1H-indazol-7-amine Preparation Products

Additional information on 4,5,6,7-tetrahydro-1H-indazol-7-amine

Introduction to 4,5,6,7-tetrahydro-1H-indazol-7-amine (CAS No. 955406-45-8)

4,5,6,7-tetrahydro-1H-indazol-7-amine, identified by the Chemical Abstracts Service Number (CAS No.) 955406-45-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its structural similarity to various bioactive molecules, particularly those belonging to the indazole scaffold. The compound’s unique chemical configuration and functional groups make it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of 4,5,6,7-tetrahydro-1H-indazol-7-amine consists of a partially saturated indazole ring system with an amine substituent at the 7-position. This structural motif is well-documented for its potential pharmacological properties, including interactions with biological targets such as enzymes and receptors. The presence of the tetrahydropyridine moiety enhances the compound’s solubility and metabolic stability, making it an attractive scaffold for medicinal chemists aiming to develop novel therapeutics.

In recent years, there has been a surge in research focusing on indazole derivatives due to their diverse biological activities. Studies have highlighted the role of indazole-based compounds in modulating various physiological pathways, including neurotransmitter systems and inflammatory responses. The amine group in 4,5,6,7-tetrahydro-1H-indazol-7-amine serves as a key pharmacophore, enabling interactions with proteins and nucleic acids that could lead to therapeutic effects.

One of the most compelling aspects of 4,5,6,7-tetrahydro-1H-indazol-7-amine is its potential in the development of central nervous system (CNS) drugs. The indazole scaffold is known to penetrate the blood-brain barrier efficiently, which is crucial for treating neurological disorders. Preclinical studies have demonstrated that derivatives of this class can modulate neurotransmitter release and receptor activity, offering a basis for further investigation into conditions such as depression, anxiety, and neurodegenerative diseases.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify novel drug candidates. 4,5,6,7-tetrahydro-1H-indazol-7-amine has been subjected to virtual screening algorithms to predict its binding affinity to various protein targets. These computational models have suggested potential interactions with enzymes involved in metabolic pathways and receptors associated with pain perception and immune responses.

Experimental validation of these predictions has been conducted through biochemical assays and cell-based assays. Initial results have shown that 4,5,6,7-tetrahydro-1H-indazol-7-amine exhibits inhibitory activity against certain enzymes at concentrations comparable to those observed with known pharmacological agents. This preliminary data supports further optimization efforts aimed at enhancing potency and selectivity.

The synthesis of 4,5,6,7-tetrahydro-1H-indazol-7-amine involves multi-step organic reactions that are optimized for yield and purity. Advanced synthetic methodologies have been employed to introduce functional groups while maintaining structural integrity. Techniques such as catalytic hydrogenation and nucleophilic substitution play critical roles in constructing the indazole core and introducing the amine substituent.

In conclusion,4,5,6,7-tetrahydro-1H-indazol-7-amine (CAS No. 955406-45-8) represents a promising compound in pharmaceutical research due to its structural features and potential biological activities. Ongoing studies aim to elucidate its mechanism of action and explore its therapeutic applications across multiple disease areas. As research progresses,4,5,6,7-tetrahydro-1H-indazol-7-amineseems poised to contribute significantly to the development of next-generation medications.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd